Cas no 1351589-23-5 (2-(1,3-benzothiazol-2-yl)(methyl)amino-N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}acetamide)

• Product Name: 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}acetamide
• CAS No: 1351589-23-5
• MF: C₂₁H₂₁N₅O₄S₂
• MW: 471.55254149437
• CID: 6263633
• PubChem ID: 71790239
• Update Time: 2025-07-09

2-(1,3-benzothiazol-2-yl)(methyl)amino-N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}acetamide
• AKOS024540088
• F6225-0134
• 1351589-23-5
• VU0537774-1
• 2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide
• 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]acetamide
• 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)acetamide

• Inchi： 1S/C21H21N5O4S2/c1-13-14(2)24-30-20(13)25-32(28,29)16-10-8-15(9-11-16)22-19(27)12-26(3)21-23-17-6-4-5-7-18(17)31-21/h4-11,25H,12H2,1-3H3,(H,22,27)
• InChI Key： PFOAIXDWHMUGFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CN(C)C1=NC2C=CC=CC=2S1)=O)(NC1=C(C)C(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 471.10349652g/mol
• Monoisotopic Mass: 471.10349652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}acetamide

Compound CAS No. 1351589-23-5: A Comprehensive Overview

The compound with CAS No. 1351589-23-5, known as 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The benzothiazole moiety in the molecule is a well-known heterocyclic structure that contributes to the compound's stability and reactivity. Recent studies have highlighted the role of benzothiazole derivatives in anti-tumor and anti-inflammatory activities, making this compound a valuable candidate for further exploration in medicinal chemistry. The methylamino group attached to the benzothiazole ring enhances the molecule's ability to interact with biological targets, potentially improving its bioavailability and efficacy.

The sulfamoylphenyl group within the structure is another key feature that influences the compound's properties. Sulfonamide groups are commonly used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The presence of a dimethyl oxazole substituent further diversifies the compound's functional groups, potentially offering additional avenues for chemical modification and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several therapeutic targets, including kinases and proteases. These findings suggest that CAS No. 1351589-23-5 could serve as a lead compound for developing novel therapeutics targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its application as a component in light-emitting diodes (LEDs) and solar cells, where its stability and efficiency could contribute to the development of next-generation technologies.

The synthesis of CAS No. 1351589-23-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This advancement is crucial for its potential commercialization in both pharmaceutical and industrial sectors.

Furthermore, environmental considerations are increasingly important in chemical research. Studies on the ecological impact of this compound have shown that it exhibits low toxicity to aquatic organisms under controlled conditions. This finding aligns with current trends toward sustainable chemistry practices, ensuring that its production and use are environmentally responsible.

In conclusion, CAS No. 1351589-23-5 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancements in medicine, materials science, and sustainable chemistry.